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Compound of Interest

Compound Name: Prenyl caffeate

Cat. No.: B109385 Get Quote

Introduction

Prenyl caffeate is a natural phenolic compound belonging to the hydroxycinnamic acid family.

[1] It is an ester of caffeic acid and prenyl alcohol. Found in plants and bee propolis, prenyl
caffeate and its related compounds, such as caffeic acid phenethyl ester (CAPE), have

garnered significant interest from the scientific community for their diverse biological activities

and therapeutic potential.[1][2][3] These compounds are recognized for their potent antioxidant,

anti-inflammatory, neuroprotective, and anticancer properties.[4][5][6] The addition of a prenyl

group to the caffeic acid structure can enhance its lipophilicity, potentially improving its

interaction with biological membranes and overall bioactivity.[7] These application notes

provide an overview of the therapeutic applications of prenyl caffeate and detailed protocols

for its synthesis and bioactivity assessment.

Therapeutic Potential and Mechanisms of Action
Antioxidant Activity
Prenyl caffeate is a potent antioxidant.[8] The dihydroxyphenyl (catechol) group in its structure

is crucial for its ability to scavenge free radicals and chelate metal ions, thereby mitigating

oxidative stress.[3][9] Oxidative stress is implicated in the pathogenesis of numerous diseases,

including cancer, neurodegenerative disorders, and inflammatory conditions.[5] Theoretical

studies have shown that prenyl caffeate is among the most active antioxidants in the caffeic

acid derivative family, primarily acting through the Hydrogen Atom Transfer (HAT) mechanism.

[8]
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Anti-inflammatory Activity
Chronic inflammation is a key factor in many diseases. Prenylated phenolic compounds are

known to possess significant anti-inflammatory properties.[4] The mechanism often involves the

inhibition of key inflammatory pathways. A well-studied analogue, Caffeic Acid Phenethyl Ester

(CAPE), is a potent and specific inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[10][11] By preventing the activation of NF-κB, these compounds can suppress the

transcription of pro-inflammatory cytokines, chemokines, and enzymes like cyclooxygenase-2

(COX-2) and inducible nitric oxide synthase (iNOS).[10][12]
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1. Protection
(Caffeic Acid + Acetic Anhydride)

2. Acyl Chloride Formation
(Protected Acid + SOCl₂)

3. Esterification
(Acyl Chloride + Prenyl Alcohol)

4. Deprotection
(Base-catalyzed hydrolysis)

5. Purification
(Column Chromatography)

Prenyl Caffeate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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